![molecular formula C19H22BrN3O B3896528 N-(5-bromo-2-methoxybenzylidene)-4-(4-methylphenyl)-1-piperazinamine](/img/structure/B3896528.png)
N-(5-bromo-2-methoxybenzylidene)-4-(4-methylphenyl)-1-piperazinamine
Overview
Description
N-(5-bromo-2-methoxybenzylidene)-4-(4-methylphenyl)-1-piperazinamine, also known as BMB-4, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. BMB-4 belongs to the class of piperazine derivatives and has been found to exhibit promising anti-cancer properties.
Mechanism of Action
The exact mechanism of action of N-(5-bromo-2-methoxybenzylidene)-4-(4-methylphenyl)-1-piperazinamine is not fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes that are involved in cancer cell growth and survival. This compound has also been found to induce DNA damage in cancer cells, which may contribute to its anti-cancer effects.
Biochemical and Physiological Effects:
This compound has been found to have minimal toxicity in normal cells and tissues. It has been shown to selectively target cancer cells, which may reduce the side effects associated with traditional chemotherapy drugs. This compound has also been found to enhance the effectiveness of other anti-cancer drugs when used in combination.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-bromo-2-methoxybenzylidene)-4-(4-methylphenyl)-1-piperazinamine in lab experiments is its specificity for cancer cells. This allows for more targeted and efficient testing of anti-cancer drugs. However, one limitation of using this compound is its limited solubility in aqueous solutions, which may affect its effectiveness in certain experiments.
Future Directions
There are several future directions for the research and development of N-(5-bromo-2-methoxybenzylidene)-4-(4-methylphenyl)-1-piperazinamine. One potential application is in the development of targeted cancer therapies. This compound may also be used in combination with other anti-cancer drugs to enhance their effectiveness. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Scientific Research Applications
N-(5-bromo-2-methoxybenzylidene)-4-(4-methylphenyl)-1-piperazinamine has been extensively studied for its anti-cancer properties. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been found to inhibit the migration and invasion of cancer cells.
properties
IUPAC Name |
(Z)-1-(5-bromo-2-methoxyphenyl)-N-[4-(4-methylphenyl)piperazin-1-yl]methanimine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22BrN3O/c1-15-3-6-18(7-4-15)22-9-11-23(12-10-22)21-14-16-13-17(20)5-8-19(16)24-2/h3-8,13-14H,9-12H2,1-2H3/b21-14- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FFASZEXIKCJIQN-STZFKDTASA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2CCN(CC2)N=CC3=C(C=CC(=C3)Br)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)N2CCN(CC2)/N=C\C3=C(C=CC(=C3)Br)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22BrN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.